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Compound of Interest

Compound Name: 3,5,5-Trimethylhexanoic acid

Cat. No.: B010708 Get Quote

An In-depth Technical Guide to 3,5,5-
Trimethylhexanoic Acid
Introduction
3,5,5-Trimethylhexanoic acid, a branched-chain carboxylic acid, is a significant chemical

intermediate with diverse applications across various industries. This technical guide provides a

comprehensive overview of its nomenclature, chemical and physical properties, synthesis, and

key applications, with a focus on its relevance to researchers, scientists, and professionals in

drug development.

Nomenclature and Chemical Identity
The systematic naming of chemical compounds is crucial for unambiguous identification. The

IUPAC nomenclature and common synonyms for this compound are detailed below.

IUPAC Name: 3,5,5-trimethylhexanoic acid[1][2]

Synonyms: A variety of synonyms are used to refer to 3,5,5-trimethylhexanoic acid in

scientific literature and commerce. These include:

Isononanoic acid

Hexanoic acid, 3,5,5-trimethyl-[1][3]
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Kyowanoic N[2]

Cekanoic C9 Acid[2]

Key Identifiers:

CAS Number: 3302-10-1[1][3]

Molecular Formula: C9H18O2[3]

Molecular Weight: 158.24 g/mol [2]

InChI Key: OILUAKBAMVLXGF-UHFFFAOYSA-N[1][3]

SMILES: CC(CC(=O)O)CC(C)(C)C[1][2]

Physicochemical Properties
A thorough understanding of the physicochemical properties of 3,5,5-trimethylhexanoic acid
is essential for its application in research and development. The following tables summarize

key quantitative data.

Table 1: Physical Properties
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Property Value Reference

Appearance Colorless liquid

Boiling Point 121 °C (at 10 mmHg) [4]

Melting Point -70 °C [4]

Density 0.91 g/cm³ [4]

Vapor Pressure 0.23 mmHg [2]

Refractive Index 1.4278-1.4298 [4]

Flash Point 125 °C [4]

Solubility
Soluble in organic solvents,

sparingly soluble in water.
[4]

Table 2: Chemical and Computational Properties

Property Value Reference

XLogP3-AA 2.8 [5]

Hydrogen Bond Donor Count 1 [5]

Hydrogen Bond Acceptor

Count
2 [5]

Rotatable Bond Count 4 [5]

Topological Polar Surface Area 37.3 Å² [2][5]

Complexity 133 [5]

Experimental Protocols
Synthesis of 3,5,5-Trimethylhexanoic Acid
A common method for the synthesis of 3,5,5-trimethylhexanoic acid is the oxidation of 3,5,5-

trimethylhexanol. The following protocol is based on established patent literature.[6]
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Materials:

3,5,5-trimethylhexanol

Molecular oxygen (or air)

Acetic acid (as a solvent, optional)

Manganous acetate (as a catalyst, optional)

Aqueous alkali solution (e.g., NaOH)

Ether

Acid for acidification (e.g., HCl)

Procedure:

3,5,5-trimethylhexanol is intimately mixed with molecular oxygen. This can be achieved by

passing a stream of air through the alcohol.[6]

The reaction is maintained at a temperature between 0 °C and 100 °C, with a preferred

range of 20 °C to 75 °C.[6]

The oxidation is allowed to proceed until 3,5,5-trimethylhexanoic acid is formed. The

reaction initially forms an organic peroxy compound which gradually converts to the desired

carboxylic acid.[6]

To increase the reaction rate, an oxidation catalyst such as manganous acetate can be

employed, and the reaction can be carried out in a solvent like acetic acid.[6]

Purification:

The crude product is distilled under reduced pressure.[6]

The distilled product is then treated with an aqueous alkali solution to form the sodium

salt.
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The aqueous layer is extracted with ether to remove any unreacted alcohol.

The aqueous layer is then acidified to regenerate the 3,5,5-trimethylhexanoic acid.

The purified acid is separated and can be further purified by a final distillation.[6]

Analytical Methods
The identity and purity of 3,5,5-trimethylhexanoic acid can be confirmed using standard

analytical techniques:

Gas Chromatography-Mass Spectrometry (GC-MS): This technique is suitable for separating

the compound from a mixture and confirming its molecular weight and fragmentation pattern.

[2][3]

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectroscopy can be

used to elucidate the chemical structure of the molecule.[5][7]

Infrared (IR) Spectroscopy: The presence of the characteristic carboxylic acid functional

group can be confirmed by IR spectroscopy.[5][8]

Applications in Research and Drug Development
3,5,5-Trimethylhexanoic acid serves as a versatile building block in organic synthesis and

has several applications relevant to the pharmaceutical and agrochemical industries.

Chemical Intermediate: It is an important raw material for the synthesis of more complex

molecules, including pharmaceuticals, agrochemicals, and dyestuffs.[9] Its derivatives, such

as esters and salts, are used in a wide range of products.

Drug Delivery: There is growing interest in the use of 3,5,5-trimethylhexanoic acid in drug

delivery systems. It has the potential to enhance the solubility and bioavailability of active

pharmaceutical ingredients (APIs), particularly those that are poorly water-soluble.

Agrochemicals: In the agrochemical sector, it is used as a precursor in the synthesis of

active ingredients for pesticides and herbicides. Its derivatives can also act as co-formulants

to improve the stability and delivery of these active ingredients.[10]
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Other Industrial Applications: Its esters are used as plasticizers and in the formulation of

synthetic lubricants. Its metal salts can be used as paint driers and PVC stabilizers.

Visualizations
Synthesis and Purification Workflow
The following diagram illustrates a general workflow for the synthesis and purification of 3,5,5-
trimethylhexanoic acid.

Synthesis Purification

3,5,5-Trimethylhexanol Oxidation
(Air/O2, 20-75°C) Crude 3,5,5-Trimethylhexanoic Acid Reduced Pressure

Distillation
Aqueous Alkali

Treatment
Ether Extraction

(Remove Impurities) Acidification Final Distillation Pure 3,5,5-Trimethylhexanoic Acid

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of 3,5,5-trimethylhexanoic acid.

Role as a Chemical Intermediate
This diagram illustrates the role of 3,5,5-trimethylhexanoic acid as a central intermediate in

the synthesis of various downstream products.
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Caption: Applications of 3,5,5-trimethylhexanoic acid as a chemical intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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